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molecular formula C11H13NO4 B8742789 (3,4-Dihydroxyphenyl)(4-morpholinyl)methanone

(3,4-Dihydroxyphenyl)(4-morpholinyl)methanone

Cat. No. B8742789
M. Wt: 223.22 g/mol
InChI Key: YBXOAMQHDGQQKX-UHFFFAOYSA-N
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Patent
US07576088B2

Procedure details

To a cooled (0° C.) solution of (2,2-diphenyl-benzo[1,3]dioxol-5-yl)-morpholin-4-yl-methanone (270 mg, 0.7 mmol) in trifluoroacetic acid (4 mL) was added triethylsilane (160 mg, 1.38 mmol, 1.96 eq.). The reaction mixture was stirred 20 min at 0° C. The cooling bath was removed and the reaction mixture was stirred for 4 h at R.T. The reaction mixture was evaporated. Purification by flash chromatography afforded the title compound (147 mg, 95%) as a white solid.
Name
(2,2-diphenyl-benzo[1,3]dioxol-5-yl)-morpholin-4-yl-methanone
Quantity
270 mg
Type
reactant
Reaction Step One
Name
trifluoroacetic acid
Quantity
4 mL
Type
solvent
Reaction Step One
Name
triethylsilane
Quantity
160 mg
Type
reactant
Reaction Step Two
Name
title compound
Yield
95%

Identifiers

REACTION_CXSMILES
C1(C2(C3C=CC=CC=3)[O:11][C:10]3[CH:12]=[CH:13][C:14]([C:16]([N:18]4[CH2:23][CH2:22][O:21][CH2:20][CH2:19]4)=[O:17])=[CH:15][C:9]=3[O:8]2)C=CC=CC=1.C([SiH](CC)CC)C>FC(F)(F)C(O)=O>[OH:8][C:9]1[CH:15]=[C:14]([C:16]([N:18]2[CH2:23][CH2:22][O:21][CH2:20][CH2:19]2)=[O:17])[CH:13]=[CH:12][C:10]=1[OH:11]

Inputs

Step One
Name
(2,2-diphenyl-benzo[1,3]dioxol-5-yl)-morpholin-4-yl-methanone
Quantity
270 mg
Type
reactant
Smiles
C1(=CC=CC=C1)C1(OC2=C(O1)C=CC(=C2)C(=O)N2CCOCC2)C2=CC=CC=C2
Name
trifluoroacetic acid
Quantity
4 mL
Type
solvent
Smiles
FC(C(=O)O)(F)F
Step Two
Name
triethylsilane
Quantity
160 mg
Type
reactant
Smiles
C(C)[SiH](CC)CC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred 20 min at 0° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The cooling bath was removed
STIRRING
Type
STIRRING
Details
the reaction mixture was stirred for 4 h at R.T
Duration
4 h
CUSTOM
Type
CUSTOM
Details
The reaction mixture was evaporated
CUSTOM
Type
CUSTOM
Details
Purification by flash chromatography

Outcomes

Product
Details
Reaction Time
 20 min
Name
title compound
Type
product
Smiles
OC=1C=C(C=CC1O)C(=O)N1CCOCC1
Measurements
Type Value Analysis
AMOUNT: MASS 147 mg
YIELD: PERCENTYIELD 95%
YIELD: CALCULATEDPERCENTYIELD 94.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.